2,4-Dimethoxy-6-(4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 2,4-dimethoxy-6-[4-[4-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H19F3N4O4S/c1-27-15-11-14(21-16(22-15)28-2)23-7-9-24(10-8-23)29(25,26)13-5-3-12(4-6-13)17(18,19)20/h3-6,11H,7-10H2,1-2H3
• InChI Key: XNBANLFCGRZVGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(F)(F)F)OC
• Molecular Formula: C17H19F3N4O4S
• Molecular Weight: 432.4 g/mol

Description

2,4-Dimethoxy-6-(4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C17H19F3N4O4S and its molecular weight is 432.42. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research indicates that derivatives of pyrimidine, such as 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one, exhibit antiproliferative effects against various human cancer cell lines. Compounds like 6d, 6e, and 6i in this series demonstrated significant activity, highlighting potential applications in cancer treatment (Mallesha et al., 2012).

Antimicrobial Activity

Novel pyrimidine derivatives, including those with sulfonyl moieties, have been synthesized and found to possess notable antimicrobial properties. These compounds have shown effectiveness against various microbial organisms, suggesting their potential use in treating infections (Ammar et al., 2004).

Anti-Inflammatory and Analgesic Properties

Research has demonstrated the synthesis of novel compounds derived from pyrimidine, such as benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, which exhibit anti-inflammatory and analgesic properties. These compounds have been identified as cyclooxygenase inhibitors, suggesting their potential in the treatment of inflammation-related conditions (Abu‐Hashem et al., 2020).

Herbicidal Applications

Pyrimidine derivatives have been identified as intermediates for herbicidal sulfonylureas. Their effectiveness as post-emergence herbicides in crops like cotton and wheat demonstrates their utility in agricultural settings (Hamprecht et al., 1999).

Antioxidant Properties for Age-Related Diseases

Compounds analogous to N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide, which possess free radical scavenger groups, have been found to protect human cells against oxidative stress. This suggests their potential application in the prevention and treatment of age-related diseases like cataracts and Alzheimer's dementia (Jin et al., 2010).